Cas no 1078163-00-4 (N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride)

• Product Name: N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride
• CAS No: 1078163-00-4
• MF: C₈H₁₂ClN₃OS
• MW: 233.718379020691
• MDL: MFCD09971500
• CID: 4570420
• PubChem ID: 42933730
• Update Time: 2025-10-29

N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride
• Z335451304
• EN300-31494
• N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide;hydrochloride
• G33251
• 1078163-00-4
• CS-0246001
• N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamidehydrochloride
• N-1,3-thiazol-2-ylpyrrolidine-2-carboxamide hydrochloride
• AKOS015951490

• MDL： MFCD09971500
• Inchi： 1S/C8H11N3OS.ClH/c12-7(6-2-1-3-9-6)11-8-10-4-5-13-8;/h4-6,9H,1-3H2,(H,10,11,12);1H
• InChI Key： LACUEEOLQDNDDC-UHFFFAOYSA-N
• SMILES： Cl.S1C=CN=C1NC(C1CCCN1)=O

Computed Properties

• Exact Mass: 233.0389609g/mol
• Monoisotopic Mass: 233.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride

Introduction to N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride (CAS No. 1078163-00-4)

N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride, a compound with the chemical identifier CAS No. 1078163-00-4, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological significance. The presence of both the thiazole and pyrrolidine moieties in its structure imparts a rich chemical diversity, making it a promising candidate for further exploration in drug discovery.

The molecular structure of N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride consists of a thiazole ring fused with a pyrrolidine moiety, which is further functionalized with a carboxamide group and a hydrochloride salt form. This specific arrangement of functional groups not only influences its solubility and stability but also plays a crucial role in determining its interactions with biological targets. The compound's ability to engage with various enzymes and receptors has made it a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a surge in the investigation of thiazole-based compounds due to their wide range of biological activities. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the pyrrolidine ring enhances the compound's pharmacological profile by contributing to its binding affinity and selectivity. This combination has led to the exploration of N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride as a potential lead compound for the development of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that thiazole-pyrrolidine hybrids can exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. For instance, research has indicated that compounds with similar structural motifs may interfere with the activity of tyrosine kinases, which are critical in signal transduction pathways that drive tumor growth. The carboxamide group in N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride is particularly noteworthy, as it can serve as a hinge-binding region for protein targets, enhancing the compound's ability to modulate biological processes.

Furthermore, the hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is essential for formulation development and clinical trials. Improved solubility often translates to better bioavailability and pharmacokinetic properties, making it more feasible for therapeutic use. This aspect has prompted researchers to investigate its potential as an oral or injectable drug candidate.

The synthesis of N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The thiazole ring is typically synthesized via the Hantzsch thiazole synthesis or through cyclization reactions involving appropriate precursors. Once the thiazole core is established, it is coupled with the pyrrolidine moiety through nucleophilic substitution or condensation reactions. The introduction of the carboxamide group is achieved through amidation reactions, often using carboxylic acid derivatives or activated intermediates.

The final step in the synthesis involves converting the free base form of N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide into its hydrochloride salt by treating it with hydrochloric acid or another suitable acid source. This conversion not only enhances the stability of the compound but also improves its handling properties in laboratory settings. The resulting hydrochloride salt is then purified through recrystallization or chromatographic techniques to obtain a high-quality product suitable for further investigation.

In terms of analytical characterization, N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride is typically analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) is employed to assess its chemical stability and degradation products under various storage conditions.

The pharmacological evaluation of N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride has been conducted using both in vitro and in vivo models. In vitro studies have focused on its interaction with various enzymes and receptors relevant to cancer biology. For example, preliminary data suggest that this compound may inhibit the activity of cyclin-dependent kinases (CDKs), which are known to play a pivotal role in cell cycle regulation. Similarly, its interaction with other targets such as vascular endothelial growth factor receptors (VEGFRs) has been explored as potential mechanisms for antiangiogenic effects.

In vivo studies have provided further insights into the therapeutic potential of this compound. Animal models have been used to assess its efficacy in reducing tumor growth and metastasis. These studies have shown promising results regarding its ability to suppress cancer cell proliferation and induce apoptosis. Moreover, preliminary toxicity studies have indicated that N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride exhibits moderate toxicity at higher doses but remains well-tolerated at lower therapeutic concentrations.

The future directions for research on N-(1,3-thiazol-2-yl)pyrrolidine-2-carboxamide hydrochloride include optimizing its chemical structure for improved pharmacological properties and exploring new synthetic routes for cost-effective production. Additionally, further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets at a molecular level. This knowledge will be instrumental in designing next-generation drugs that are more potent and selective.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound from preclinical studies to clinical trials. Such partnerships can leverage expertise from various disciplines including medicinal chemistry, biochemistry, pharmacology, and clinical research to accelerate the translation of laboratory findings into viable therapeutic options for patients.

In conclusion, N-(1,3-thiazol-2-yl)pyrролидин - 2 - карбоксамид гидрохлорид (CAS No. 1078163 - 00 - 4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology and other therapeutic areas make it a valuable compound for further exploration. With continued research and development efforts aimed at optimizing its pharmacological properties and synthetic accessibility، this molecule holds great promise as a future therapeutic agent。